Ethyl-o-aminobenzoate
Ethyl-o-aminobenzoate
Ethyl anthranilate is a colorless liquid with a fruity odor. Insoluble in water. (NTP, 1992)
Ethyl 2-aminobenzoate, also known as 2-(ethoxycarbonyl)aniline or ethyl anthranilate, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Ethyl 2-aminobenzoate exists as a liquid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Ethyl 2-aminobenzoate is a sweet, blossom, and floral tasting compound that can be found in citrus and fruits. This makes ethyl 2-aminobenzoate a potential biomarker for the consumption of these food products.
Ethyl 2-aminobenzoate, also known as 2-(ethoxycarbonyl)aniline or ethyl anthranilate, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Ethyl 2-aminobenzoate exists as a liquid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Ethyl 2-aminobenzoate is a sweet, blossom, and floral tasting compound that can be found in citrus and fruits. This makes ethyl 2-aminobenzoate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
87-25-2
VCID:
VC0146823
InChI:
InChI=1S/C9H11NO2/c1-2-12-9(11)7-5-3-4-6-8(7)10/h3-6H,2,10H2,1H3
SMILES:
CCOC(=O)C1=CC=CC=C1N
Molecular Formula:
C9H11NO2
Molecular Weight:
165.19 g/mol
Ethyl-o-aminobenzoate
CAS No.: 87-25-2
Reference Standards
VCID: VC0146823
Molecular Formula: C9H11NO2
Molecular Weight: 165.19 g/mol
| CAS No. | 87-25-2 |
|---|---|
| Product Name | Ethyl-o-aminobenzoate |
| Molecular Formula | C9H11NO2 |
| Molecular Weight | 165.19 g/mol |
| IUPAC Name | ethyl 2-aminobenzoate |
| Standard InChI | InChI=1S/C9H11NO2/c1-2-12-9(11)7-5-3-4-6-8(7)10/h3-6H,2,10H2,1H3 |
| Standard InChIKey | TWLLPUMZVVGILS-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=CC=C1N |
| Canonical SMILES | CCOC(=O)C1=CC=CC=C1N |
| Boiling Point | 514 °F at 760 mm Hg (NTP, 1992) 268.0 °C 268 °C at 760 mm Hg |
| Colorform | Colorless liquid |
| Density | 1.117 at 68 °F (NTP, 1992) d204 1.12 1.1174 at 20 °C/4 °C 1.115-1.120 |
| Melting Point | 55 °F (NTP, 1992) 13.0 °C Mp 13 ° 13 °C 13°C |
| Physical Description | Ethyl anthranilate is a colorless liquid with a fruity odor. Insoluble in water. (NTP, 1992) Liquid Colourless to light yellow liquid; Pleasant aroma resembling orange |
| Description | Ethyl anthranilate is a colorless liquid with a fruity odor. Insoluble in water. (NTP, 1992) Ethyl 2-aminobenzoate, also known as 2-(ethoxycarbonyl)aniline or ethyl anthranilate, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Ethyl 2-aminobenzoate exists as a liquid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Ethyl 2-aminobenzoate is a sweet, blossom, and floral tasting compound that can be found in citrus and fruits. This makes ethyl 2-aminobenzoate a potential biomarker for the consumption of these food products. |
| Solubility | Insoluble (NTP, 1992) Very soluble in ether, alcohol Soluble in propylene glycol SOLUBILITY IN 60% ALCOHOL: 1:7; 70% ALC: 1:2 In water, 410 mg/L at 24 °C (est) Slightly soluble in water; Soluble in propylene glycol and fixed oils Soluble (in ethanol) |
| Synonyms | Ethyl anthranilate |
| Vapor Pressure | 2.3X10-3 mm Hg at 25 °C (est) |
| PubChem Compound | 6877 |
| Last Modified | Nov 11 2021 |
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